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Compound of Interest

Compound Name: Bradilan

Cat. No.: B13115473

Presumed Subject: Brazilin (CAS 474-07-7). Initial searches for "Bradilan” did not yield a
chemical compound relevant to a laboratory setting; it is presumed the user intended to inquire
about "Brazilin," a natural red dye and homoisoflavonoid compound used in research. This
guide provides essential safety and logistical information for the proper disposal of Brazilin in a
laboratory environment.

Brazilin is recognized as a skin, eye, and respiratory irritant.[1] Adherence to proper disposal
protocols is crucial for maintaining laboratory safety and environmental health. This document
outlines the necessary procedures for handling and disposing of Brazilin waste.

I. Chemical and Physical Properties

A summary of Brazilin's key quantitative data is presented below. This information is critical for
understanding its behavior and potential interactions during the disposal process.
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Property Value
Molecular Formula C16H1405
Molecular Weight 286.3 g/mol [1]

- Insoluble in Water[2] - 228.6 mg/mL in
Solubility Ethanol[2] - 28.6 mg/mL in DMSOJ[2] - 30 mg/mL
in DMF[1]

Stable under recommended storage conditions.

[3] Oxidizes in the presence of air and light to

Stability o . o
form Brazilein.[4] More stable in acidic
conditions.[4]

Incompatible Materials Oxidizing agents[1]

Il. Toxicity Data

The following toxicological data has been reported for Brazilin. This information underscores
the importance of avoiding exposure and ensuring that waste is handled appropriately.

Route Type Species Dose
Oral TDLO Mouse 10 mg/kg[1]
Intraperitoneal LD50 Mouse 1,500 mg/kg[1]

lll. Disposal Procedures

Specific, detailed protocols for the chemical neutralization of Brazilin are not readily available in
published literature or safety data sheets. Therefore, a conservative approach based on
general principles of laboratory chemical waste management is required. All disposal activities
must comply with local, state, and federal regulations.

Step 1: Personal Protective Equipment (PPE) Confirmation

Before handling Brazilin waste, ensure that appropriate personal protective equipment is worn.

This includes:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://cdn.caymanchem.com/cdn/msds/22456m.pdf
https://www.apexbt.com/brazilin.html
https://www.apexbt.com/brazilin.html
https://www.apexbt.com/brazilin.html
https://cdn.caymanchem.com/cdn/msds/22456m.pdf
https://h20195.www2.hp.com/v2/getpdf.aspx/c07121288.pdf
https://www.researchgate.net/publication/256836072_Brazilwood_Reds_The_PhotoChemistry_of_Brazilin_and_Brazilein
https://www.researchgate.net/publication/256836072_Brazilwood_Reds_The_PhotoChemistry_of_Brazilin_and_Brazilein
https://cdn.caymanchem.com/cdn/msds/22456m.pdf
https://cdn.caymanchem.com/cdn/msds/22456m.pdf
https://cdn.caymanchem.com/cdn/msds/22456m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13115473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Safety goggles

o Chemical-resistant gloves (e.g., nitrile)

e Alaboratory coat

Step 2: Waste Segregation and Collection

Proper segregation of Brazilin waste is the first step in the disposal workflow.
e Solid Brazilin Waste:

o Collect unused or expired solid Brazilin and any grossly contaminated materials (e.g.,
weighing papers, contaminated paper towels) in a designated, sealable, and clearly
labeled hazardous waste container.

o The label should include "Hazardous Waste," the chemical name "Brazilin," and
associated hazard warnings (e.g., "Irritant").

e Liquid Brazilin Waste (Solutions):

o Collect solutions containing Brazilin in a compatible, leak-proof, and clearly labeled
hazardous waste container.

o Do not dispose of Brazilin solutions down the drain.[1]

o Due to its insolubility in water, agueous solutions are not a primary concern, but solutions
in organic solvents (e.g., ethanol, DMSO) must be collected as flammable liquid
hazardous waste.

e Sharps and Contaminated Labware:

o Disposable labware (e.g., pipette tips, centrifuge tubes) that has come into contact with
Brazilin should be collected in the solid hazardous waste container.

o Contaminated sharps (e.g., needles, razor blades) must be disposed of in a designated
sharps container.
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Step 3: Temporary Storage

Store the sealed hazardous waste containers in a designated and secure satellite accumulation
area within the laboratory. This area should be well-ventilated and away from incompatible
materials, such as strong oxidizing agents.

Step 4: Final Disposal

Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor. Do not
attempt to dispose of Brazilin waste with regular household or laboratory trash.[1]

IV. Experimental Workflow and Logical
Relationships

The following diagram illustrates the logical workflow for the proper disposal of Brazilin waste in
a laboratory setting.
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Caption: Logical workflow for the segregation and disposal of Brazilin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Brazilin: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13115473#bradilan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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